Cas no 2866318-59-2 (Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate)

• Product Name: Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate
• CAS No: 2866318-59-2
• MF: C₉H₁₄O₂S
• MW: 186.271261692047
• CID: 6209486
• PubChem ID: 165993690
• Update Time: 2025-05-21

Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methylidene-1-methylsulfanylcyclobutane-1-carboxylate
• ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate
• EN300-39676152
• 2866318-59-2
• Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate

• Inchi： 1S/C9H14O2S/c1-4-11-8(10)9(12-3)5-7(2)6-9/h2,4-6H2,1,3H3
• InChI Key： OMKRTVIHXCCWPF-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)OCC)CC(=C)C1

Computed Properties

• Exact Mass: 186.07145086g/mol
• Monoisotopic Mass: 186.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.6Ų

Additional information on Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate

Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate: A Comprehensive Overview

Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate, with the CAS number 2866318-59-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique cyclobutane ring structure and functional groups, has garnered attention due to its potential applications in drug discovery, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in catalytic processes and its ability to participate in ring-opening reactions, making it a versatile building block in modern chemical synthesis.

The molecular structure of Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate is notable for its methylidene group, which introduces strain into the cyclobutane ring. This strain, combined with the presence of a methylsulfanyl substituent, confers unique reactivity to the compound. Researchers have explored its participation in [4+2] cycloaddition reactions, where it acts as a diene or dienophile, leading to the formation of complex polycyclic structures. These findings have implications for the design of novel pharmaceutical agents and advanced materials with tailored properties.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits a high degree of conjugation due to the alignment of its π-systems, which enhances its stability and reactivity. This insight has been instrumental in guiding experimental efforts to synthesize derivatives with improved functionality for specific applications.

In terms of synthesis, Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate can be prepared via a variety of routes, including ring-closing metathesis and alkylation reactions. These methods leverage the versatility of transition metal catalysts to achieve high yields and selectivity. Notably, the use of Grubbs catalyst in metathesis reactions has been shown to facilitate the formation of the cyclobutane ring with excellent control over stereochemistry.

The application potential of this compound extends into the realm of polymer science. Studies have demonstrated that Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate can serve as a monomer for synthesizing polymers with unique mechanical properties. Its ability to undergo controlled polymerization under mild conditions makes it a promising candidate for developing advanced materials for use in aerospace, electronics, and biomedical devices.

Furthermore, recent research has explored the use of this compound in drug delivery systems. Its ability to form stable complexes with bioactive molecules has led to investigations into its potential as a carrier for targeted drug delivery. Preliminary results indicate that Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate can enhance drug solubility and bioavailability, making it a valuable tool in pharmaceutical development.

In conclusion, Ethyl 3-methylidene-1-(methylsulfanyl)cyclobutane-1-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable asset in chemical synthesis, materials science, and drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.